Cas no 899733-57-4 (N'-cyclopentyl-N-2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide)

• Product Name: N'-cyclopentyl-N-2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide
• CAS No: 899733-57-4
• MF: C₁₈H₁₉FN₄O₄S
• MW: 406.431266069412
• CID: 5486127
• Update Time: 2025-07-22

N'-cyclopentyl-N-2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N'-[2-(4-fluorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• N'-cyclopentyl-N-2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide

• Inchi： 1S/C18H19FN4O4S/c19-11-5-7-13(8-6-11)23-16(14-9-28(26,27)10-15(14)22-23)21-18(25)17(24)20-12-3-1-2-4-12/h5-8,12H,1-4,9-10H2,(H,20,24)(H,21,25)
• InChI Key： TWKIUWWATGPBOM-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)C(NC1N(C2=CC=C(F)C=C2)N=C2CS(=O)(=O)CC2=1)=O

Additional information on N'-cyclopentyl-N-2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide

Introduction to N'-cyclopentyl-N-2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide (CAS No. 899733-57-4)

N'-cyclopentyl-N-2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide, identified by its CAS number 899733-57-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a cyclopentyl moiety, a fluorophenyl group, and a dioxo-thieno[3,4-c]pyrazole core, makes this compound a promising candidate for further investigation in drug discovery and development.

The structural features of N'-cyclopentyl-N-2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide contribute to its unique chemical properties and reactivity. The cyclopentyl group provides steric hindrance and can influence the molecule's solubility and metabolic stability. The 4-fluorophenyl ring introduces a fluorine atom, which is known to enhance binding affinity and metabolic stability in many pharmacologically active compounds. The dioxo-thieno[3,4-c]pyrazole core is a key feature that contributes to the compound's potential biological activity. This heterocyclic system has been studied for its ability to interact with various biological targets, making it a valuable scaffold for medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The research on N'-cyclopentyl-N-2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide has been driven by its structural complexity and the potential for multiple interactions with biological targets. Studies have shown that this compound exhibits promising activity in various pharmacological assays. For instance, preliminary in vitro studies have indicated that it may possess inhibitory properties against certain enzymes and receptors involved in inflammatory pathways. These findings have prompted further investigation into its potential as a lead compound for the development of new therapeutic agents.

The synthesis of N'-cyclopentyl-N-2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide represents a significant achievement in synthetic chemistry. The multi-step synthesis involves the careful construction of the dioxo-thieno[3,4-c]pyrazole core and the introduction of the cyclopentyl and 4-fluorophenyl groups. Each step must be meticulously controlled to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve this goal. For example, cyclization reactions have been optimized to maximize the formation of the desired heterocyclic system. Additionally, protective group strategies have been utilized to prevent unwanted side reactions during the synthesis.

The pharmacological evaluation of N'-cyclopentyl-N-2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide has revealed intriguing insights into its biological activity. In particular, its interaction with enzymes such as kinases and phosphodiesterases has been studied extensively. These enzymes are known to play crucial roles in various physiological processes and are often targeted by therapeutic agents. The compound's ability to inhibit these enzymes suggests that it may have applications in treating conditions such as cancer and inflammatory diseases. Furthermore, its interaction with receptors involved in pain signaling has also been explored.

The potential therapeutic applications of N'-cyclopentyl-N-2-(4-fluorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide are further supported by computational studies that predict its binding affinity and selectivity for various biological targets. Molecular docking simulations have been performed to model the interactions between the compound and its target proteins. These studies have provided valuable insights into the molecular mechanisms underlying its biological activity. Additionally， they have helped identify key residues on the target proteins that are crucial for binding. This information can be used to optimize the compound's structure for improved potency and selectivity.

The future directions for research on N'-cyclopentyl-N-2-(4-fluorophenyl)-5， 5-dioxo - 2 H， 4 H， 6 H - 5 lambda 6 - thien o [ 3 ， 4 - c ] - pyrazol - 3 - ylethanedi amide include further exploration of its pharmacological properties and potential therapeutic applications。 Additional in vitro and in vivo studies are needed to validate its efficacy and safety profiles。 Furthermore， structural modifications can be explored to enhance its bioavailability and target specificity。 These efforts will contribute to the development of novel pharmacological agents based on this promising scaffold。

In conclusion， N'-cyclopentyl-N - 2 - ( 4 - fluoro phen yl ) - 5 ， 5 - diox o - 2 H ， 4 H ， 6 H - 5 lambda 6 - thien o [ 3 ， 4 - c ] - pyrazol - 3 - ylethanedi amide ( CAS No . 899733 -57 - 4) is a structurally complex compound with significant potential in pharmaceutical chemistry。 Its unique structural features， combined with promising pharmacological activities， make it an attractive candidate for further investigation。 As research continues， this compound is expected to contribute valuable insights into drug discovery and development， ultimately leading to new therapeutic agents for various diseases。